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Compound of Interest

Compound Name: Di-n-butyl carbodiimide

CAS No.: 693-64-1

Cat. No.: B8653112

Get Quote

Executive Summary
N,N'-Di-n-butylcarbodiimide (NBCD) is a liquid coupling reagent characterized by the

cumulative double bond system (

). Unlike the solid DCC, NBCD is a liquid at room temperature, facilitating handling and dosage
in automated systems. Its primary utility lies in the activation of carboxylic acids to form amides,
esters, and anhydrides.[1] This guide focuses on the structural validation of NBCD, providing a
rigorous analytical framework to distinguish it from structural isomers (e.g., DIC) and quantify
common impurities like N,N'-dibutylurea.

Molecular Architecture & Electronic Properties
Structural Core
The defining feature of NBCD is the linear

symmetry of the carbodiimide core flanked by two flexible n-butyl chains.

Formula:
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Molecular Weight: 154.25 g/mol [2][3]

Geometry: The central

unit is nearly linear (bond angle ~180°), while the nitrogen substituents adopt a specific
stereoelectronic arrangement to minimize steric repulsion.

Electronic Distribution
The central carbon is

hybridized, while the nitrogens are

. This creates an orthogonal

-system, making the central carbon highly electrophilic and susceptible to nucleophilic attack by
carboxylates.

Neutral Cumulative
R-N=C=N-R

Zwitterionic (Dipole)
R-N⁻-C≡N⁺-RResonance Contribution

Electrophilic Activation
Susceptible to R'COO⁻

Reactivity Basis

Figure 1: Electronic resonance structures of the carbodiimide core driving electrophilicity.

Click to download full resolution via product page

Spectroscopic Characterization (The "Fingerprint")
To validate the identity of N,N'-Di-n-butylcarbodiimide, a multi-modal spectroscopic approach is

required. The following data points constitute a "Self-Validating" protocol: if these peaks are not

present, the sample is compromised.

Infrared Spectroscopy (FT-IR)
The IR spectrum is the fastest diagnostic tool for carbodiimides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scbt.com/p/n-nprime-di-tert-butylcarbodiimide-691-24-7
https://www.scbt.com/p/n-nprime-di-tert-butylcarbodiimide-691-24-7
https://www.benchchem.com/product/b8653112/docs?utm_src=pdf-body-img#n-n-di-n-butylcarbodiimide-chemical-structure-analysis-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8653112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagnostic Peak: A very strong, sharp absorption band at 2130 ± 10 cm⁻¹.

Causality: This corresponds to the asymmetric stretching vibration of the

cumulene system.

Impurity Check: Look for a broad peak at 1600–1640 cm⁻¹ (C=O stretch) and 3300–3400

cm⁻¹ (N-H stretch).

Significance: Presence of these peaks indicates hydrolysis to N,N'-dibutylurea, the "dead"

byproduct.

Nuclear Magnetic Resonance (NMR)
NMR distinguishes the n-butyl isomer from the isopropyl (DIC) or tert-butyl isomers.
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Nucleus

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

¹H NMR 3.20 - 3.25
Triplet (

Hz)
4H -CH₂ (attached

to N)

1.50 - 1.60 Multiplet 4H -CH₂

1.30 - 1.45 Multiplet 4H -CH₂

0.90 - 0.95 Triplet 6H Terminal CH₃

¹³C NMR ~140.0 Singlet 1C

Carbodiimide

Carbon (

)

~46.5 - 2C -CH₂

~31.0 - 2C -CH₂

~20.0 - 2C -CH₂

~13.8 - 2C Terminal CH₃

Differentiation Note:

vs. DIC: DIC shows a septet at ~3.5 ppm (methine) and a doublet at ~1.2 ppm (methyls).

vs. DCC: DCC shows a complex multiplet for the cyclohexyl ring protons (1.1–2.0 ppm) and

a methine multiplet at ~3.2 ppm.

Analytical Workflow & Quality Control
This protocol ensures the reagent is suitable for sensitive peptide coupling or esterification

reactions.
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Purity Determination via GC-FID
Due to its volatility (unlike urea byproducts), Gas Chromatography (GC) is the preferred

method for quantitation.

Method Parameters:

Column: DB-5 or equivalent (5% phenyl-methylpolysiloxane).

Inlet Temp: 200°C (Avoid excessive heat to prevent thermal polymerization).

Detector: FID at 250°C.

Carrier Gas: Helium, 1.0 mL/min constant flow.

Oven Program: 50°C (hold 2 min)

20°C/min

200°C.

Acceptance Criteria:

Main Peak: Retention time consistent with standard (approx. 8-10 min depending on column

length).

Purity: >98.0% area normalization.

Urea Content: <0.5% (Urea derivatives often decompose or elute much later; derivatization

may be required for precise urea quantification).

Analytical Logic Diagram
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Raw NBCD Sample

FT-IR Screening
(2130 cm⁻¹)

1H-NMR Validation
(Triplet @ 3.2 ppm)

Strong 2130 cm⁻¹

REJECT: Hydrolyzed/Impure

Weak 2130 cm⁻¹
Strong 1640 cm⁻¹ (Urea)

GC-FID Purity
(>98%)

Correct Structure

Wrong Splitting
(e.g., Septet = DIC)

Fail

APPROVE for Synthesis

Pass

Figure 2: Step-by-step analytical decision matrix for NBCD validation.

Click to download full resolution via product page

Synthesis & Degradation Pathways
Understanding how NBCD is made reveals its likely contaminants.

Synthesis Route
The industrial standard involves the dehydration of N,N'-dibutylurea using p-toluenesulfonyl

chloride (TsCl) or phosphorus pentoxide (

) in pyridine/DCM.

Reaction:

Implication: Residual dehydrating agents (TsCl) or unreacted urea are the primary impurities.
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Hydrolysis (Stability Warning)
Upon exposure to atmospheric moisture, NBCD reverts to the urea:

Visual Indicator: NBCD is a clear liquid.[1] The urea byproduct is typically a white

solid/precipitate. Cloudiness = Degradation.

Reactivity Profile: Mechanism of Action
NBCD activates carboxylic acids via the formation of the O-acylisourea intermediate. This

intermediate is highly reactive but also prone to rearrangement into the unreactive N-acylurea.

Carboxylic Acid
(R-COOH)

O-Acylisourea
(Active Intermediate)

+ NBCD

NBCD
(R-N=C=N-R)

Amide/Ester
(Target)

+ Amine/Alcohol

N-Acylurea
(Dead End)

Rearrangement
(Slow)

Figure 3: Activation pathway showing the critical O-acylisourea intermediate.

Click to download full resolution via product page

Technical Insight: The linear n-butyl chains of NBCD provide less steric shielding than the

isopropyl groups of DIC. This can lead to faster reaction rates with bulky acids but may also

increase the rate of N-acylurea rearrangement (side reaction). For extremely hindered

couplings, DIC or Di-tert-butylcarbodiimide might be preferred, but NBCD is excellent for

standard primary/secondary amines.

Safety & Handling
Sensitizer: Like all carbodiimides, NBCD is a potent skin and respiratory sensitizer. It can

cause severe allergic reactions (anaphylaxis) upon repeated exposure.
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PPE: Double nitrile gloves, chemical splash goggles, and a functioning fume hood are non-

negotiable.

Decontamination: Spills should be treated with dilute acetic acid to convert the reactive

carbodiimide into the inert urea before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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